Cas no 2138210-16-7 (8-tert-butyl-4,4-difluoro-2-azaspiro4.5decane)

• Product Name: 8-tert-butyl-4,4-difluoro-2-azaspiro4.5decane
• CAS No: 2138210-16-7
• MF: C₁₃H₂₃F₂N
• MW: 231.325230836868
• CID: 5916279
• PubChem ID: 165842803
• Update Time: 2025-06-08

8-tert-butyl-4,4-difluoro-2-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-tert-butyl-4,4-difluoro-2-azaspiro4.5decane
• EN300-1105256
• 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane
• 2138210-16-7

• Inchi： 1S/C13H23F2N/c1-11(2,3)10-4-6-12(7-5-10)8-16-9-13(12,14)15/h10,16H,4-9H2,1-3H3
• InChI Key： KEFLRXWJDCEDKP-UHFFFAOYSA-N
• SMILES： FC1(CNCC21CCC(C(C)(C)C)CC2)F

Computed Properties

• Exact Mass: 231.17985606g/mol
• Monoisotopic Mass: 231.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on 8-tert-butyl-4,4-difluoro-2-azaspiro4.5decane

Introduction to 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane (CAS No. 2138210-16-7)

8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane, with the CAS number 2138210-16-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural properties and potential biological activities. The introduction of tert-butyl and difluoro substituents in the molecule enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications.

The chemical structure of 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane is characterized by a spirocyclic ring system with a tert-butyl group at the 8-position and two fluorine atoms at the 4-position. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. The difluoro substitution enhances the lipophilicity and metabolic stability of the molecule, contributing to its favorable pharmacokinetic properties.

Recent studies have focused on the potential therapeutic applications of 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Preliminary data suggest that 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane exhibits selective binding to specific GPCRs, which could make it a valuable tool for understanding receptor function and developing new therapeutic agents.

In addition to its potential as a GPCR modulator, 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and compounds that can effectively modulate these processes have significant therapeutic potential. Studies have shown that 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The pharmacokinetic profile of 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane has been extensively studied to assess its suitability for clinical applications. In preclinical studies, this compound demonstrated good oral bioavailability and a favorable distribution profile. It was also found to have low toxicity and minimal side effects, which are critical factors for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with the compound being well-tolerated by patients and demonstrating significant biological activity. These findings have paved the way for further clinical investigations and potential commercialization.

The synthesis of 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the spirocyclic ring system through intramolecular cyclization reactions and subsequent functionalization steps to introduce the tert-butyl and difluoro substituents. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and development settings.

In conclusion, 8-tert-butyl-4,4-difluoro-2-azaspiro[4.5]decane (CAS No. 2138210-16-7) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies continue to explore its full potential, with the hope of developing new treatments for various diseases and conditions.